1-(4-Phenylthiazol-2-yl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C14H14N2O2S
• Molecular Weight: 274.34 g/mol
• IUPAC Name: 1-(4-phenyl-1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C14H14N2O2S/c17-13(18)11-6-7-16(8-11)14-15-12(9-19-14)10-4-2-1-3-5-10/h1-5,9,11H,6-8H2,(H,17,18)
• InChI Key: MYGFRRMBQCDJQQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C(=O)O)C2=NC(=CS2)C3=CC=CC=C3

Description

1-(4-Phenylthiazol-2-yl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C14H14N2O2S and its molecular weight is 274.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium hydroxide (10 mg, 0.39 mmol) was added to a solution of methyl 1-(4-phenylthiazol-2-yl)pyrrolidine-3-carboxylate (75 mg, 0.26 mmol) in THF-H2O (3 mL, 7:3 v/v) at 0° C. The reaction mixture was allowed to warm up to room temperature, stirred for 1 h, concentrated under reduced pressure, and then diluted with water. The aqueous layer was washed with EtOAc. The pH of the aqueous layer was adjusted to ˜3 using 1.5N HCl and the organic product was extracted with EtOAc. The combined extracts were dried over anhydrous Na2SO4 and concentrated under reduced pressure to afford 1-(4-phenylthiazol-2-yl)pyrrolidine-3-carboxylic acid (40 mg, yield 56%) as off-white solid, which was carried through without further purification. MS (ESI) m/z: Calculated for C14H14N2O2S: 274.08. found: 275.0 (M+H)+